Cas no 60451-92-5 (Heptadecanoic acid,17-iodo-)

• Product Name: Heptadecanoic acid,17-iodo-
• CAS No: 60451-92-5
• MF: C₁₇H₃₃IO₂
• MW: 396.34719824791
• CID: 501660
• PubChem ID: 2736656
• Update Time: 2025-09-28

Heptadecanoic acid,17-iodo- Chemical and Physical Properties

Names and Identifiers

• Heptadecanoic acid,17-iodo-
• 17-Iodo-heptadecanecarboxylic acid
• 17-IODOHEPTADECANOIC ACID
• 17-Iodheptadecanoicacid
• 17-Iodheptadecansaeure
• 17-iodo-heptadecanoic acid
• 17-Jod-heptadecansaeure
• IHA
• MFCD00040783
• 17-IODO-HEPTADECANECARBOXYLIC ACID (IHA)
• SCHEMBL290324
• 17-iodoheptadecanoicacid
• A10390
• CS-0454058
• DTXSID30975858
• 60451-92-5
• DB-215958

• MDL： MFCD00040783
• Inchi： 1S/C17H33IO2/c18-16-14-12-10-8-6-4-2-1-3-5-7-9-11-13-15-17(19)20/h1-16H2,(H,19,20)
• InChI Key： UBQLJCFBCITRNR-UHFFFAOYSA-N
• SMILES： ICCCCCCCCCCCCCCCCC(=O)O

Computed Properties

• Exact Mass: 396.15300
• Monoisotopic Mass: 396.15253g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 16
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Melting Point: 82-84°C
• PSA: 37.30000
• LogP: 6.35750

Heptadecanoic acid,17-iodo- Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Additional information on Heptadecanoic acid,17-iodo-

Comprehensive Analysis of Heptadecanoic acid, 17-iodo- (CAS No. 60451-92-5): Properties, Applications, and Research Insights

Heptadecanoic acid, 17-iodo- (CAS No. 60451-92-5) is a halogenated fatty acid derivative that has garnered significant attention in biochemical and pharmaceutical research. This compound, characterized by its iodine substitution at the 17th carbon, serves as a versatile intermediate in organic synthesis and lipid metabolism studies. Its unique structure, combining a long hydrocarbon chain with a reactive iodine atom, makes it valuable for probing membrane dynamics, enzyme-substrate interactions, and drug delivery systems.

In recent years, the demand for specialized fatty acids like 17-iodoheptadecanoic acid has surged due to their role in metabolic labeling and imaging techniques. Researchers frequently search for "iodinated fatty acid applications" or "CAS 60451-92-5 solubility," reflecting growing interest in its physicochemical properties. The compound’s lipophilic nature and radiolabeling potential (when iodine-125/131 isotopes are used) align with trends in precision medicine and theranostics—a hotspot in current biomedical research.

Synthetically, Heptadecanoic acid, 17-iodo- is prepared via halogenation reactions of heptadecanoic acid precursors, often employing reagents like iodine monochloride. Analytical techniques such as NMR spectroscopy and mass spectrometry confirm its purity, while HPLC methods optimize its isolation. Users often inquire about "synthesis of iodinated fatty acids" or "60451-92-5 spectral data," underscoring the need for detailed methodological insights.

Beyond academia, this compound finds niche applications in material science, where its amphiphilic properties aid in designing self-assembling monolayers (SAMs). Its compatibility with nanoparticle coatings also resonates with searches for "fatty acid-functionalized nanomaterials." Notably, the iodine moiety enables cross-coupling reactions in polymer chemistry, a topic trending in sustainable material development.

From a commercial perspective, CAS 60451-92-5 is cataloged by major chemical suppliers as a high-purity reference standard. FAQs like "where to buy 17-iodoheptadecanoic acid" or "storage conditions for iodinated compounds" highlight practical considerations. Proper storage (-20°C under inert gas) and handling (avoiding light exposure) are critical to maintain stability, as emphasized in SDS documentation.

Emerging studies explore its role in lipidomics and cell signaling, particularly in modulating G-protein-coupled receptors (GPCRs). Such applications tie into broader discussions on "bioactive lipids in disease"—a frequently searched term in biomedical databases. Future research may leverage its isotope-labeled variants for tracer studies in metabolic disorders.

In summary, Heptadecanoic acid, 17-iodo- exemplifies how functionalized lipids bridge chemistry and biology. Its multifaceted utility—from drug development to advanced materials—ensures sustained relevance. For researchers, addressing queries like "mechanisms of iodine-fatty acid conjugates" or "60451-92-5 toxicity profile" with rigorous data will further enhance its scientific footprint.